Cas no 79580-64-6 (3-Deoxy-D-arabino-hexonic Acid Calcium Salt)

• Product Name: 3-Deoxy-D-arabino-hexonic Acid Calcium Salt
• CAS No: 79580-64-6
• MF: C₁₂H₂₄CaO₁₂
• MW: 400.389764785767
• CID: 580622
• PubChem ID: 100761
• Update Time: 2024-02-20

3-Deoxy-D-arabino-hexonic Acid Calcium Salt Chemical and Physical Properties

Names and Identifiers

• D-arabino-Hexonic acid, 3-deoxy-, calcium salt (2:1)
• 3-Deoxy-D-arabino-hexonic Acid Calcium Salt
• 5,6-bis(4-fluorophenyl)-2-(2-hydroxyethyl)-3-oxopyridazine-4-carbonitrile
• 3,4-O-Isopropylidene-L-threonic acid calcium salt
• 380652_ALDRICH
• 3-deoxy-D-arabino-hexonic acid calcium
• calcium 3,4-O-isopropylidene-L-threonate
• calcium 3-deoxy-D-arabino-hexonate
• calcium bis[(2R)-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl](hydroxy)acetate]
• calsium 3-deoxy-D-arabino-hexonate
• D-arabino-3-
• D-arabino-3-deoxy-hexonic acid , calcium salt
• NSC 71039
• NCI60_003312
• 79580-64-6
• AKOS030255011
• JU6MSZ5XA8
• 5,6-Bis(4-fluorophenyl)-2-(2-hydroxyethyl)-3-oxo-2,3-dihydropyridazine-4-carbonitrile
• 4-Pyridazinecarbonitrile, 5,6-bis(4-fluorophenyl)-2,3-dihydro-2-(2-hydroxyethyl)-3-oxo-
• 5,6-BIS(4-FLUOROPHENYL)-2,3-DIHYDRO-2-(2-HYDROXYETHYL)-3-OXO-4-PYRIDAZINECARBONITRILE
• UNII-JU6MSZ5XA8
• 5,6-Bis(4-fluorophenyl)-2-(2-hydroxyethyl)-3-oxo-2,3-dihydro-4-pyridazinecarbonitrile
• 4-Pyridazinecarbonitrile, 5,6-bis(4-fluorophenyl)-2, 3-dihydro-2-(2-hydroxyethyl)-3-oxo-
• NSC 362454
• NSC-362454
• 75643-56-0
• MLS002701860
• CHEMBL287584
• DTXSID40226560
• SMR001565452
• 4-Pyridazinecarbonitrile,6-bis(4-fluorophenyl)-2,3-dihydro-2-(2-hydroxyethyl)-3-oxo-
• 5,6-bis(4-fluorophenyl)-2-(2-hydroxyethyl)-3-oxo-pyridazine-4-carbonitrile
• Neuro_000200
• NSC362454

• Inchi： 1S/2C6H12O6.Ca/c2*7-2-5(10)3(8)1-4(9)6(11)12;/h2*3-5,7-10H,1-2H2,(H,11,12);/t2*3-,4-,5+;/m00./s1
• InChI Key： SVWVMDBJEUTRNO-BLANRFJSSA-N
• SMILES： [C@@H](O)([C@H](O)CO)C[C@H](O)C(=O)O.[Ca].[C@@H](O)([C@H](O)CO)C[C@H](O)C(=O)O

Computed Properties

• Exact Mass: 353.09769
• Monoisotopic Mass: 353.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.69